2-Chloro-5-(4-methylphenyl)phenol, 95%
Overview
Description
2-Chloro-5-(4-methylphenyl)phenol, 95% (2C5MPP) is a chemical compound commonly used in scientific research and lab experiments. It has a wide range of applications, from biochemical and physiological analysis to synthesis.
Scientific Research Applications
2-Chloro-5-(4-methylphenyl)phenol, 95% has a wide range of applications in scientific research, including biochemical and physiological analysis, synthesis, and drug development. It is commonly used in the synthesis of pharmaceuticals, such as anti-cancer drugs, antibiotics, and anti-inflammatory drugs. It is also used in the synthesis of dyes, pigments, and other organic compounds. In addition, 2-Chloro-5-(4-methylphenyl)phenol, 95% is used in the analysis of proteins, hormones, and other biochemical compounds.
Mechanism of Action
2-Chloro-5-(4-methylphenyl)phenol, 95% functions as an inhibitor of the enzyme cyclooxygenase (COX). COX is an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins, which are hormones that play a role in inflammation and pain. By inhibiting the activity of COX, 2-Chloro-5-(4-methylphenyl)phenol, 95% can reduce inflammation and pain.
Biochemical and Physiological Effects
2-Chloro-5-(4-methylphenyl)phenol, 95% has several biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It has also been shown to reduce the production of prostaglandins, which can lead to a decrease in blood pressure. In addition, 2-Chloro-5-(4-methylphenyl)phenol, 95% has been shown to reduce the production of nitric oxide, which can lead to a decrease in oxidative stress.
Advantages and Limitations for Lab Experiments
2-Chloro-5-(4-methylphenyl)phenol, 95% has several advantages for lab experiments. It is relatively inexpensive, easy to synthesize, and widely available. It is also highly stable and can be stored for long periods of time. However, 2-Chloro-5-(4-methylphenyl)phenol, 95% has some limitations. It is toxic and should be handled with caution. In addition, it is not soluble in water and must be dissolved in organic solvents.
Future Directions
The future of 2-Chloro-5-(4-methylphenyl)phenol, 95% is promising. It has potential applications in the synthesis of new drugs and other organic compounds. In addition, it could be used in the development of new analytical techniques for the analysis of proteins, hormones, and other biochemical compounds. Finally, it could be used in the development of new treatments for inflammation, pain, and fever.
Synthesis Methods
2-Chloro-5-(4-methylphenyl)phenol, 95% is synthesized through a two-step process. The first step involves the reaction of 4-methylphenol with chloroform in the presence of a base, such as sodium hydroxide. This reaction produces 2-chloro-5-methylphenol. The second step involves the reaction of 2-chloro-5-methylphenol with an alkyl halide, such as bromoethane, in the presence of a base, such as sodium hydroxide. This reaction produces 2-chloro-5-(4-methylphenyl)phenol, 95%.
properties
IUPAC Name |
2-chloro-5-(4-methylphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClO/c1-9-2-4-10(5-3-9)11-6-7-12(14)13(15)8-11/h2-8,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WATUMSLRFWXSDI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40685830 |
Source
|
| Record name | 4-Chloro-4'-methyl[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40685830 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-(4-methylphenyl)phenol | |
CAS RN |
1261956-24-4 |
Source
|
| Record name | 4-Chloro-4'-methyl[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40685830 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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